3,5,5-Trimethylhexanoyloxybenzene sulfonate
3,5,5-Trimethylhexanoyloxybenzene sulfonate
Brand Name:
Vulcanchem
CAS No.:
102568-17-2
VCID:
VC0009773
InChI:
InChI=1S/C15H22O5S/c1-11(10-15(2,3)4)9-14(16)20-12-5-7-13(8-6-12)21(17,18)19/h5-8,11H,9-10H2,1-4H3,(H,17,18,19)
SMILES:
CC(CC(=O)OC1=CC=C(C=C1)S(=O)(=O)O)CC(C)(C)C
Molecular Formula:
C15H23O5S-
Molecular Weight:
314.4 g/mol
3,5,5-Trimethylhexanoyloxybenzene sulfonate
CAS No.: 102568-17-2
VCID: VC0009773
Molecular Formula: C15H23O5S-
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 102568-17-2 |
|---|---|
| Product Name | 3,5,5-Trimethylhexanoyloxybenzene sulfonate |
| Molecular Formula | C15H23O5S- |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | 4-(3,5,5-trimethylhexanoyloxy)benzenesulfonic acid |
| Standard InChI | InChI=1S/C15H22O5S/c1-11(10-15(2,3)4)9-14(16)20-12-5-7-13(8-6-12)21(17,18)19/h5-8,11H,9-10H2,1-4H3,(H,17,18,19) |
| Standard InChIKey | KNTMDNDSJYJEKE-UHFFFAOYSA-M |
| SMILES | CC(CC(=O)OC1=CC=C(C=C1)S(=O)(=O)O)CC(C)(C)C |
| Canonical SMILES | CC(CC(=O)OC1=CC=C(C=C1)S(=O)(=O)O)CC(C)(C)C |
| Synonyms | 3,5,5-THBS 3,5,5-trimethylhexanoyloxybenzene sulfonate 3,5,5-trimethylhexanoyloxybenzene sulfonic acid |
| PubChem Compound | 128113 |
| Last Modified | Jul 17 2023 |
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